Cas no 84540-40-9 (1,4-Butanediol,1-carbamate)

• Product Name: 1,4-Butanediol,1-carbamate
• CAS No: 84540-40-9
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 725192
• PubChem ID: 3019942
• Update Time: 2025-04-19

1,4-Butanediol,1-carbamate Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol,1-carbamate
• 4-hydroxybutyl carbamate
• 84540-40-9
• DTXSID30233526
• SCHEMBL1132887
• EINECS 283-133-9
• NS00038541

• Inchi： 1S/C5H11NO3/c6-5(8)9-4-2-1-3-7/h7H,1-4H2,(H2,6,8)
• InChI Key： LMUUYCHNLMKVFR-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CCCCO

Computed Properties

• Exact Mass: 133.073893
• Monoisotopic Mass: 133.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.15
• Boiling Point: 309.5°C at 760 mmHg
• Flash Point: 141°C
• Refractive Index: 1.466